Cas no 86629-63-2 (1,3-Propanediol, 2-[(acetyloxy)methyl]-, diacetate)

• Product Name: 1,3-Propanediol, 2-[(acetyloxy)methyl]-, diacetate
• CAS No: 86629-63-2
• MF: C₁₀H₂₀O₈
• MW: 268.261004447937
• CID: 661034
• PubChem ID: 71413792
• Update Time: 2025-04-19

1,3-Propanediol, 2-[(acetyloxy)methyl]-, diacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(acetyloxy)methyl]-, diacetate
• acetic acid,[3-hydroxy-2-(hydroxymethyl)propyl] acetate
• DTXSID50833300
• Acetic acid--3-hydroxy-2-(hydroxymethyl)propyl acetate (2/1)
• 86629-63-2

• Inchi： 1S/C6H12O4.2C2H4O2/c1-5(9)10-4-6(2-7)3-8;2*1-2(3)4/h6-8H,2-4H2,1H3;2*1H3,(H,3,4)
• InChI Key： VVHFKNRJZZMUQI-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(CO)CO.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 268.11581759g/mol
• Monoisotopic Mass: 268.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų